Sodium hydrogen sulfate

Specification

• CAS No.: 7681-38-1
• Molecular Formula: NaHSO4; HNaO4S
• Molecular Weight: 120.06 g/mol
• IUPAC Name: sodium;hydrogen sulfate
• Standard InChI: InChI=1S/Na.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+1;/p-1
• Standard InChI Key: WBHQBSYUUJJSRZ-UHFFFAOYSA-M
• Isomeric SMILES: OS(=O)(=O)[O-].[Na+]
• SMILES: OS(=O)(=O)[O-].[Na+]
• Canonical SMILES: [H+].[O-]S(=O)(=O)[O-].[Na+]

Introduction

Chemical Structure and Composition

Molecular Structure

Sodium hydrogen sulfate has the chemical formula NaHSO₄, consisting of one sodium cation (Na⁺) combined with one hydrogen sulfate anion (HSO₄⁻). The hydrogen sulfate ion contains one hydrogen atom, one sulfur atom, and four oxygen atoms arranged in a tetrahedral geometry around the central sulfur atom. This structure gives the compound its acidic properties, as the hydrogen can dissociate in aqueous solutions to produce hydronium ions (H₃O⁺).

Production Methods

The Mannheim Process

The primary industrial method for producing sodium hydrogen sulfate is as an intermediate in the Mannheim process. This well-established industrial process involves the reaction of sodium chloride (table salt) with sulfuric acid according to the following reaction:
NaCl + H₂SO₄ → NaHSO₄ + HCl
This reaction is highly exothermic, releasing significant heat energy during the conversion process. The hydrogen chloride gas produced is a valuable co-product that is typically dissolved in water to produce hydrochloric acid, making the Mannheim process economically efficient by generating two commercial products.

Production Procedure

The production of sodium hydrogen sulfate begins with sodium chloride dissolved in water and recrystallized to produce food-grade salt. The sulfuric acid used in the process is typically obtained from the roasting of natural sulfur-containing ores, which produces sulfur oxides that are subsequently dissolved in water to form sulfuric acid. These two components are combined at elevated temperatures to produce molten sodium hydrogen sulfate according to the reaction above.
Once the reaction is complete, the molten sodium hydrogen sulfate is sprayed into a cooling chamber and solidified to form a beaded product. The final solid is then inspected for consistent particle size before being packaged in appropriate containers for distribution.

Alternative Production Methods

Sodium hydrogen sulfate can also be generated as a byproduct during the production of various other mineral acids. This occurs via the reaction of their sodium salts with an excess of sulfuric acid:
NaX + H₂SO₄ → NaHSO₄ + HX (where X⁻ can be CN⁻, NO₃⁻, ClO₄⁻)
In these reactions, the acids HX produced typically have lower boiling points than the reactants and can be separated from the reaction mixture by distillation, leaving sodium hydrogen sulfate as a valuable side product.

Physical Properties

Sodium hydrogen sulfate exhibits distinct physical characteristics that influence its handling, storage, and applications. Table 1 summarizes the key physical properties of this compound.

Table 1: Physical Properties of Sodium Hydrogen Sulfate

Property	Value/Description
Appearance	White crystalline solid or granules (white to light yellow)
Melting point	315°C
Physical state change	Hydrated form dehydrates at 58°C
Density	2.435 g/cm³ at 13°C
Water solubility	28.6 g/100 mL at 25°C; 100 g/100 mL at 100°C
Form	Granules or fused lumps
Solubility in other solvents	Insoluble in liquid ammonia; decomposed by alcohol into sodium sulfate and sulfuric acid
CAS Number	7681-38-1
The compound's high solubility in water, particularly at elevated temperatures, makes it easily applicable in aqueous solutions for various industrial processes. Its stability as a solid at room temperature facilitates storage and transportation, while its hygroscopic nature requires proper sealing to prevent moisture absorption during storage.

Chemical Properties

Acidity and pH

One of the most important chemical properties of sodium hydrogen sulfate is its acidity in aqueous solutions. When dissolved in water, it dissociates completely into sodium ions (Na⁺), hydrogen ions (H⁺), and sulfate ions (SO₄²⁻). The release of hydrogen ions results in strongly acidic solutions:
NaHSO₄ → Na⁺ + H⁺ + SO₄²⁻
The pH of a 0.1 M solution is approximately 1.4, while a 1 M solution has a pH slightly below 1. This strong acidity makes sodium hydrogen sulfate effective for applications requiring pH reduction without the handling hazards associated with strong mineral acids like sulfuric or hydrochloric acid.

Chemical Stability

Sodium hydrogen sulfate is relatively stable under normal conditions, but undergoes several transformations when heated. The hydrated form loses its water of crystallization at approximately 58°C. Once cooled again, the anhydrous form is freshly hygroscopic, readily absorbing moisture from the air. This property must be considered during industrial handling and storage to maintain product integrity.

Chemical Reactions

Thermal Decomposition

When sodium hydrogen sulfate is heated to approximately 280°C, it undergoes thermal decomposition to produce sodium pyrosulfate (Na₂S₂O₇) and water:
2 NaHSO₄ → Na₂S₂O₇ + H₂O
This reaction is important in industrial processes where sodium pyrosulfate is a desired product or intermediate.

Acid-Base Reactions

As an acidic salt, sodium hydrogen sulfate readily participates in acid-base reactions. It can react with bases to form the corresponding salt and water. For example:
NaHSO₄ + NaOH → Na₂SO₄ + H₂O
This property makes it useful in applications requiring controlled neutralization reactions.

Laboratory Preparation of Standard Solutions

In laboratory settings, sodium hydrogen sulfate can be used to prepare standard acidic solutions. To prepare a standard solution, a precise amount of anhydrous sodium hydrogen sulfate is weighed and dissolved in deionized water in a volumetric flask. For example, to prepare a 0.11 mol/dm³ solution, approximately 3.33 g of anhydrous sodium hydrogen sulfate would be dissolved and diluted to 250 mL.

Applications and Uses

Sodium hydrogen sulfate finds application in numerous industries due to its acidic properties, relative safety compared to strong mineral acids, and cost-effectiveness. Table 2 summarizes the major applications by industry sector.

Table 2: Applications of Sodium Hydrogen Sulfate by Industry

Industry	Applications
Food & Beverage	pH adjustment, acidulant in food products
Water Treatment	pH reduction in swimming pools and hot tubs, chlorination effectiveness enhancement
Agriculture	Feed additive for poultry and companion animals, ammonia control in livestock operations
Metal Finishing	Acid pickling, surface preparation, oxide removal
Textile	Bleaching agent, dye fixing
Cleaning Products	Bathroom cleaners, descaling agents, industrial cleaning formulations
Personal Care	pH adjustment in cosmetic formulations
Industrial Processes	Production of sodium hydrosulfide, sodium sulfate, and soda alum

pH Control Applications

One of the primary uses of sodium hydrogen sulfate is pH reduction. In swimming pools and hot tubs, it is used to lower the pH of water for effective chlorination. The compound lowers pH without creating a sour taste, making it particularly valuable in food applications as a replacement for citric, malic, or phosphoric acids that are traditionally used as commercial acidulants.

Agricultural Applications

In the agricultural sector, sodium hydrogen sulfate is approved by the Association of American Feed Control Officials (AAFCO) as a general-use feed additive, including use in poultry feed and companion animal food. It is also applied as a top dressing to poultry litter to control ammonia in poultry houses, a practice widely adopted in the commercial poultry industry. In the dairy industry, it is used to reduce bacterial counts in bedding and control ammonia emissions, thereby preventing environmental mastitis and calf respiratory stress.

Industrial Applications

Sodium hydrogen sulfate serves numerous industrial purposes, including metal finishing, where it is used as an acid bath in jewelry making for pickling, removing surface fire scale and oxides from metals. It is also employed in the dye industry and textile sector during bleaching processes. Additionally, it functions as a flux for decomposing minerals and is utilized in the manufacture of various chemicals including sodium hydrosulfide, sodium sulfate, and soda alum.

Other Applications

The compound is used for liberating carbon dioxide in carbonic acid baths, in thermophores (heat-retaining devices), for carbonizing wool, and in the manufacture of magnesia cements, paper, soap, perfumes, and various industrial cleaners. Its versatility makes it a valuable chemical in numerous manufacturing processes.

Research Findings and Analytical Methods

Standard Solution Preparation

Research laboratories often prepare standard solutions of sodium hydrogen sulfate for analytical purposes. A documented method involves weighing a precise amount of anhydrous sodium hydrogen sulfate, transferring it to a volumetric flask, and diluting to the mark with deionized water. The concentration can be calculated using the formula:
Concentration (mol/dm³) = mass (g) ÷ [molar mass (g/mol) × volume (dm³)]
For example, dissolving 3.33 g of sodium hydrogen sulfate (molar mass 120.06 g/mol) in water and making up to 250 mL gives a solution with a concentration of 0.11 mol/dm³.

Analytical Standards

The American Chemical Society publishes standards for sodium hydrogen sulfate as a reagent chemical. These standards specify requirements for purity, including limits on impurities such as insoluble matter, chloride, phosphate, heavy metals, iron, calcium, magnesium, and potassium. These standardized specifications ensure the reliability of sodium hydrogen sulfate when used in analytical procedures and research applications.